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Compound of Interest

Compound Name: Pulchinenoside E2

Cat. No.: B1247194 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pulchinenoside E2 is a triterpenoid saponin isolated from the roots of Pulsatilla chinensis

(Bunge) Regel, a plant used in traditional Chinese medicine.[1] This guide provides a

comprehensive overview of its molecular structure, stereochemistry, and known biological

activities, with a focus on its cytotoxic effects.

Molecular Structure and Properties
Pulchinenoside E2 is a complex glycoside with an oleanane-type triterpene aglycone. Its

chemical identity is well-established through spectroscopic methods.

General Properties
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Property Value Source

Molecular Formula C₅₃H₈₆O₂₁ --INVALID-LINK--

Molecular Weight 1059.24 g/mol --INVALID-LINK--

CAS Number 244202-36-6 --INVALID-LINK--

Appearance White to off-white powder

Inferred from typical

appearance of isolated

saponins

Solubility Soluble in DMSO --INVALID-LINK--

Structural Diagram
The gross structure of Pulchinenoside E2, consisting of the aglycone and the attached sugar

moieties, can be visualized as follows:
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Oleanane-type Aglycone (Hederagenin)

Pentasaccharide Chain at C-3

Hederagenin Core

Glucose O-glycosidic bond at C-3

Carboxyl Group at C-28

Rhamnose
 (1→2)

Glucose
 (1→4)

Xylose
 (1→3)

Glucose
 (1→6)

 

Dried and Powdered Roots of Pulsatilla chinensis

Extraction with Methanol

Solvent-Solvent Partitioning

to separate polar and non-polar compounds

Column Chromatography (e.g., Silica Gel)

Crude saponin fraction

Preparative HPLC

Further purification

Pure Pulchinenoside E2
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Seed HL-60 cells in 96-well plates

Treat cells with varying concentrations of Pulchinenoside E2

Incubate for a specified period (e.g., 72 hours)

Add MTT solution to each well

Add solubilization solution (e.g., DMSO)

Mitochondrial dehydrogenases in viable cells convert MTT to formazan

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate the IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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